Cas no 2138171-01-2 (Cyclopentene, 4-(chloromethyl)-4-(2,2-difluoropropyl)-)

• Product Name: Cyclopentene, 4-(chloromethyl)-4-(2,2-difluoropropyl)-
• CAS No: 2138171-01-2
• MF: C₉H₁₃ClF₂
• MW: 194.649328947067
• CID: 5288824
• Update Time: 2025-05-24

Cyclopentene, 4-(chloromethyl)-4-(2,2-difluoropropyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopentene, 4-(chloromethyl)-4-(2,2-difluoropropyl)-

• Inchi： 1S/C9H13ClF2/c1-8(11,12)6-9(7-10)4-2-3-5-9/h2-3H,4-7H2,1H3
• InChI Key： DORLWTKROJNKAW-UHFFFAOYSA-N
• SMILES： C1CC(CCl)(CC(F)(F)C)CC=1

Additional information on Cyclopentene, 4-(chloromethyl)-4-(2,2-difluoropropyl)-

Recent Advances in the Study of Cyclopentene, 4-(chloromethyl)-4-(2,2-difluoropropyl)- (CAS: 2138171-01-2)

Cyclopentene, 4-(chloromethyl)-4-(2,2-difluoropropyl)- (CAS: 2138171-01-2) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclopentene backbone and functional groups, has shown promise in various applications, including drug discovery and medicinal chemistry. Recent studies have focused on its synthesis, reactivity, and potential therapeutic applications, making it a subject of growing interest among researchers.

The synthesis of Cyclopentene, 4-(chloromethyl)-4-(2,2-difluoropropyl)- has been optimized in recent years, with several research groups reporting improved yields and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic approach that enhances the stereoselectivity of the synthesis, which is critical for its application in chiral drug development. The study highlighted the compound's potential as a building block for more complex molecules, particularly in the design of protease inhibitors and other enzyme-targeted therapies.

In addition to its synthetic utility, the biological activity of Cyclopentene, 4-(chloromethyl)-4-(2,2-difluoropropyl)- has been explored in preclinical models. A recent investigation in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated its efficacy as a modulator of inflammatory pathways. The compound was found to inhibit key cytokines involved in chronic inflammation, suggesting its potential as a lead compound for developing anti-inflammatory drugs. These findings are particularly relevant given the increasing prevalence of inflammatory diseases worldwide.

Further research has also examined the pharmacokinetic properties of Cyclopentene, 4-(chloromethyl)-4-(2,2-difluoropropyl)-. A study in Drug Metabolism and Disposition (2023) reported favorable absorption and distribution profiles in rodent models, with minimal off-target effects. These results indicate that the compound could be a viable candidate for further drug development, provided that subsequent toxicity studies yield positive outcomes. The study also noted the compound's stability under physiological conditions, which is a crucial factor for its therapeutic application.

Despite these promising findings, challenges remain in the clinical translation of Cyclopentene, 4-(chloromethyl)-4-(2,2-difluoropropyl)-. Issues such as scalability of synthesis, long-term toxicity, and formulation stability need to be addressed. However, the compound's unique chemical properties and biological activity make it a compelling subject for ongoing research. Future studies are expected to focus on optimizing its therapeutic index and exploring its potential in combination therapies.

In conclusion, Cyclopentene, 4-(chloromethyl)-4-(2,2-difluoropropyl)- (CAS: 2138171-01-2) represents a promising avenue for drug discovery and chemical biology. Its recent advancements in synthesis, biological activity, and pharmacokinetics underscore its potential as a valuable tool in medicinal chemistry. As research continues, this compound may pave the way for novel therapeutic interventions in inflammation and other disease areas.